Cas no 2172558-64-2 (4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde
• CAS No: 2172558-64-2
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• CID: 6258599
• PubChem ID: 165604725
• Update Time: 2025-10-29

4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde
• EN300-1586395
• 2172558-64-2

• Inchi： 1S/C13H10N2OS/c1-8-2-9-5-14-15-13(9)4-12(8)10-3-11(6-16)17-7-10/h2-7H,1H3,(H,14,15)
• InChI Key： MRXSGVYTBPXYAI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1=CC2=C(C=NN2)C=C1C

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74Ų

Additional information on 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde

Introduction to 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde (CAS No. 2172558-64-2)

4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde, with the CAS number 2172558-64-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties.

The chemical structure of 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde features a thiophene ring fused to an indazole moiety, with a methyl group at the 5-position of the indazole ring and an aldehyde functional group at the 2-position of the thiophene ring. This unique structural arrangement confers the compound with specific chemical and biological properties that make it a valuable candidate for various research and development purposes.

In terms of its synthesis, 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde can be prepared through a multi-step process involving the coupling of appropriate thiophene and indazole precursors. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

One of the key areas where 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde has shown promise is in the field of cancer research. Studies have demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Beyond its antitumor properties, 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde has also been investigated for its potential neuroprotective effects. Research has shown that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde could be a valuable lead compound for the development of novel neuroprotective agents.

In addition to its biological activities, the physical and chemical properties of 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde have been extensively characterized. The compound is typically obtained as a yellow solid with a melting point ranging from 130 to 135°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, making it suitable for various biochemical assays and in vitro studies.

The spectroscopic properties of 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde have also been well-documented. Its UV/Vis absorption spectrum exhibits characteristic peaks in the visible region, which can be useful for monitoring its concentration in solution or tracking its behavior in biological systems. Nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm its structure and purity, providing valuable insights into its molecular conformation.

In conclusion, 4-(5-methyl-1H-indazol-6-yl)thiophene-2-carbaldehyde (CAS No. 2172558-64-2) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new aspects of its pharmacological profile, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.